5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C11H16BrN5S
• Molecular Weight: 330.25 g/mol
• IUPAC Name: 3-(4-bromo-1,5-dimethylpyrazol-3-yl)-4-butyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H16BrN5S/c1-4-5-6-17-10(13-14-11(17)18)9-8(12)7(2)16(3)15-9/h4-6H2,1-3H3,(H,14,18)
• InChI Key: UMDPOABUXWIIDZ-UHFFFAOYSA-N
• SMILES: CCCCN1C(=NNC1=S)C2=NN(C(=C2Br)C)C

Description

5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol, also known as BPTT, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. BPTT is a triazole-thiol derivative that has shown promise in various applications, including as an antifungal agent, an anti-inflammatory agent, and as a potential treatment for cancer.

Mechanism of Action

The mechanism of action of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to involve the inhibition of fungal cell wall synthesis by targeting the enzyme β-1,3-glucan synthase. This results in the disruption of the fungal cell wall, leading to cell death.
Biochemical and Physiological Effects
5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol has also been shown to have anti-inflammatory properties. Studies have demonstrated that 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. Additionally, 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol is its relatively simple synthesis method, which makes it easily accessible for scientific research. However, 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol has limitations in terms of its solubility and stability, which can affect its efficacy in certain applications.

Future Directions

There are several potential future directions for the research and development of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol. One area of interest is the development of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol derivatives with improved pharmacological properties, such as increased solubility and stability. Additionally, further studies are needed to fully understand the mechanism of action of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol and its potential applications in the treatment of fungal infections and cancer. Finally, the potential use of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol as an anti-inflammatory agent warrants further investigation.

Synthesis Methods

The synthesis of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol involves the reaction of 4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid with butylamine, followed by the reaction of the resulting intermediate with thiosemicarbazide. The final product is obtained through cyclization of the intermediate with triethyl orthoformate.

Scientific Research Applications

5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol is its use as an antifungal agent. Studies have shown that 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-butyl-4H-1,2,4-triazole-3-thiol exhibits potent antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus.